Cas no 24393-41-7 (2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)-
• CAS No: 24393-41-7
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1420083
• PubChem ID: 5702473
• Update Time: 2025-04-20

2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)-
• ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate
• G33925
• 24393-41-7
• CCG-252135
• EN300-113856
• 19310-51-1
• ethyl (E)-2-cyano-3-(2-methylphenyl)prop-2-enoate
• ethyl2-cyano-3-(2-methylphenyl)prop-2-enoate
• AKOS003852034
• SCHEMBL11669586

• Inchi： 1S/C13H13NO2/c1-3-16-13(15)12(9-14)8-11-7-5-4-6-10(11)2/h4-8H,3H2,1-2H3/b12-8+
• InChI Key： FPBJDRRJLHQBJS-XYOKQWHBSA-N
• SMILES： O(C(/C(/C#N)=C/C1C=CC=CC=1C)=O)CC

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09